BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Properties of 1,5-
Dimethylcyclopentene

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 1,5-Dimethylcyclopentene

Cat. No.: B093963

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 1,5-Dimethylcyclopentene, a valuable building block in organic synthesis. The
information is presented to support research and development activities where this compound
is utilized.

Core Physical and Chemical Data

1,5-Dimethylcyclopentene is a cyclic alkene with the molecular formula C7H12.[1][2] Its
structure and properties make it a useful intermediate in the synthesis of more complex
molecules.[2]

Summary of Physical Properties

The following table summarizes the key quantitative physical data for 1,5-
Dimethylcyclopentene.
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Property Value Source(s)

Molecular Formula C7Ha12 [1112]

Molecular Weight 96.17 g/mol [1][3]

CAS Number 16491-15-9 [1]

Melting Point -118°C [11[2][41[5]

Boiling Point 102°C - 102.05°C (at 760 [1][2][4]
mmHg)

Density 0.775 - 0.801 g/cm3 [1112114]

Refractive Index

1.4304 - 1.447

[1](21[4]

Vapor Pressure

39.6 mmHg at 25°C

[2]14]

Critical Temperature

292°C

[5]

Critical Pressure

32.8 atm

[5]

Spectral Information

Spectral data is crucial for the identification and characterization of 1,5-

Dimethylcyclopentene.

¢ Infrared (IR) Spectrum: The IR spectrum of 1,5-Dimethylcyclopentene is available and can
be used for fingerprint identification.[6][7] The spectrum will show characteristic peaks for C-
H stretching and bending vibrations.[8]

» Mass Spectrometry (MS): Mass spectral data is available, providing information about the
compound's molecular weight and fragmentation patterns under electron ionization.[9]

* Nuclear Magnetic Resonance (NMR) Spectroscopy: While a specific spectrum for 1,5-
Dimethylcyclopentene was not found, data for the isomeric 1,2-Dimethylcyclopentene is
available, which can provide comparative insights into the chemical shifts and coupling
constants for similar cyclopentene ring systems.[10]

Experimental Protocols
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A common synthetic route to produce substituted cyclopentenes is through the acid-catalyzed
dehydration of the corresponding cyclopentanol. The following is a representative protocol for
the synthesis of 1,5-Dimethylcyclopentene from 1,2-Dimethylcyclopentanol, adapted from
established procedures for similar alcohol dehydrations.

Synthesis of 1,5-Dimethylcyclopentene via Dehydration
of 1,2-Dimethylcyclopentanol

This procedure describes the E1 elimination reaction to form 1,5-Dimethylcyclopentene from
its corresponding alcohol precursor.

Materials:

e 1,2-Dimethylcyclopentanol

o Concentrated phosphoric acid (Hz3POa) or sulfuric acid (H2SOa)
 Boiling chips

e 5% Sodium bicarbonate (NaHCOs3) solution

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)
o Distillation apparatus

o Separatory funnel

» Round-bottom flask

e Heating mantle

Procedure:

e Reaction Setup: In a round-bottom flask, combine 1,2-Dimethylcyclopentanol and a few
boiling chips. Slowly add a catalytic amount of concentrated phosphoric acid (approximately
1.5 mL for every 5 mL of alcohol). Swirl the flask to ensure thorough mixing.[8]
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« Distillation: Assemble a simple or fractional distillation apparatus with the round-bottom flask.
[11] Heat the mixture gently using a heating mantle to a temperature that allows for the
distillation of the alkene products as they are formed. The boiling point of 1,5-
Dimethylcyclopentene is approximately 102°C.[5] Continue the distillation until no more
product is collected, being careful not to distill to dryness.[8][11]

e Washing: Transfer the collected distillate to a separatory funnel. Add an equal volume of 5%
sodium bicarbonate solution to neutralize any co-distilled acid.[8] Stopper the funnel and
shake gently, venting frequently to release any pressure from CO:z evolution. Allow the layers
to separate, then drain and discard the lower aqueous layer.

e Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask. Add a small amount of
anhydrous magnesium sulfate or sodium sulfate to remove any residual water.[8][11] Swirl
the flask and let it stand for 10-15 minutes.

» Final Purification: If necessary, a final distillation of the dried product can be performed to
obtain highly purified 1,5-Dimethylcyclopentene.

Characterization:

The identity and purity of the synthesized 1,5-Dimethylcyclopentene can be confirmed using
Gas Chromatography (GC) and Infrared (IR) Spectroscopy.[11]

Visualizations
Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 1,5-Dimethylcyclopentene
from 1,2-Dimethylcyclopentanol.

Caption: Workflow for the synthesis of 1,5-Dimethylcyclopentene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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